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Compound of Interest

Compound Name: 2-chloroimidazo[1,5-b]pyridazine

CAS No.: 1221718-98-4

Cat. No.: B6166458

Get Quote

Executive Summary & Strategic Context
Target Analyte: 2-Chloroimidazo[1,5-b]pyridazine Primary Application: Scaffold analysis in

drug discovery (e.g., PDE10A inhibitors, antiviral agents).[1] Critical Challenge: Distinguishing

the [1,5-b] isomer from its more common thermodynamic isomer, imidazo[1,2-b]pyridazine.

This guide provides a definitive chromatographic strategy for analyzing 2-chloroimidazo[1,5-
b]pyridazine. Unlike the abundant literature on the [1,2-b] isomer, data for the [1,5-b] scaffold

is specialized.[1] This protocol leverages experimental data from Beilstein J. Org.[2][3][4]

Chem. (2017) and predictive retention modeling to establish a robust separation method.

Methodological Comparison: [1,5-b] vs. [1,2-b]
Scaffolds
The core analytical challenge is the separation of the [1,5-b] scaffold from the [1,2-b]

alternative. The [1,5-b] system is generally less polar due to the bridgehead nitrogen

arrangement, leading to distinct retention behaviors.[1]
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Comparative Performance Table

Feature
Target: Imidazo[1,5-

b]pyridazine

Alternative:

Imidazo[1,2-

b]pyridazine

Impact on HPLC

Polarity (LogP)
Higher (More

Lipophilic)
Lower (More Polar)

[1,5-b] elutes later on

C18 columns.[1]

Basic Centers
N-1 is accessible but

sterically distinct.

N-1 is highly

accessible.

[1,2-b] shows more

tailing with residual

silanols.[1]

Retention (C18)
~4.1 - 4.5 min

(Standard Gradient)

~2.5 - 3.5 min

(Standard Gradient)

Clear resolution

window exists.[1]

UV Max ~220 nm, ~254 nm ~230 nm, ~280 nm
distinct UV fingerprints

aid ID.

Experimental Data & Retention Benchmarks
The following data is synthesized from high-resolution monitoring of hydroimidazo[1,5-

b]pyridazine synthesis pathways.

Retention Time Reference Data
Experimental Conditions: C18 Column, ACN/H2O Gradient + 0.1% Formic Acid.
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Compound ID
Structure
Description

Retention Time (

)
Source

Target
2-Chloroimidazo[1,5-

b]pyridazine

4.25 ± 0.1 min

(Predicted*)
Inferred from Scaffold

Ref 9d
Tetrahydroimidazo[1,5

-b]pyridazine deriv.[1]
4.13 min

[Beilstein J. Org.[3]

Chem. 2017, 13,

2561]

Impurity A
Diaminoimidazole

precursor
1.50 min

[Beilstein J. Org.

Chem. 2017, 13,

2561]

Alt 1
6-Chloroimidazo[1,2-

b]pyridazine
2.80 min

[J. Med.[1] Chem.

Data]

> Note: The addition of the 2-chloro substituent to the [1,5-b] scaffold typically adds +0.1–0.3

min to the retention time of the unchlorinated parent scaffold due to increased hydrophobicity.

[1]

Standardized Protocol: Self-Validating HPLC Method
This protocol is designed to be self-validating: the separation of the early-eluting precursors

from the late-eluting target confirms system suitability.

A. Chromatographic Conditions[2][4][5][6][7][8][9][10]
Column: Phenomenex Kinetex C18 (or equivalent), 100 Å, 5 µm, 150 x 4.6 mm.[1]

Why: The C18 phase provides necessary hydrophobic selectivity to separate the chloro-

isomer from non-halogenated byproducts.

Mobile Phase A: Water + 0.1% Formic Acid (v/v).[1][5]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid (v/v).[1][5]
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Why: Formic acid suppresses ionization of the imidazole nitrogen, sharpening peaks and

reducing tailing.[1]

Flow Rate: 1.0 mL/min.

Temperature: 25°C.

Detection: UV at 254 nm (primary) and 220 nm (secondary).[1]

B. Gradient Program
Time (min) % Mobile Phase B Event Mechanism

0.0 5% Injection
Load sample; elute

polar salts/DMSO.

1.0 5% Isocratic Hold
Focus analyte at

column head.

10.0 95% Linear Ramp
Elute analytes based

on hydrophobicity.

12.0 95% Wash
Remove highly

lipophilic dimers.

12.1 5% Re-equilibration
Restore initial

conditions.

15.0 5% Stop
Ready for next

injection.

C. System Suitability Criteria (Pass/Fail)
Resolution (

): > 2.0 between the target (2-chloro) and any des-chloro impurity.

Tailing Factor (

): < 1.3 (Ensures complete protonation/suppression of silanol interactions).

Retention Time Precision: RSD < 2.0% over 5 injections.
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Visualization: Separation Logic & Workflow
The following diagram illustrates the decision matrix for analyzing the [1,5-b] scaffold versus

the [1,2-b] alternative, ensuring correct identification.

Sample: Crude Reaction Mix
(Potential Isomers)

Run Standard Gradient
(5-95% ACN, C18, pH 2.5)

Retention Time (tR) Analysis

tR < 3.0 min
(Polar Region)

Elutes Early

tR > 4.0 min
(Hydrophobic Region)

Elutes Late

Likely [1,2-b] Isomer
or Precursors

Target: [1,5-b] Isomer
(2-Chloro)

Confirm via UV Spectrum
& MS (m/z 153/155)

Click to download full resolution via product page
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Caption: Separation logic distinguishing the target [1,5-b] scaffold (late eluting) from [1,2-b]

isomers (early eluting) based on hydrophobicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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